BENGHE Foundational & Exploratory

Check Availability & Pricing

sodium hypobromite CAS number and
molecular formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium hypobromite

Cat. No.: B036730

Sodium Hypobromite: A Technical Overview

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium hypobromite, an
inorganic compound with significant applications in chemical synthesis. This document details
its chemical identity, physicochemical properties, a standard laboratory-scale synthesis
protocol, and its role in the Hofmann rearrangement, a critical reaction in organic chemistry for
the synthesis of amines.

Core Chemical Identifiers and Properties

Sodium hypobromite (NaBrO) is the sodium salt of hypobromous acid. It is a highly reactive
and unstable compound, typically encountered as a yellow-orange aqueous solution or as its
pentahydrate crystalline solid (NaOBr-5H20).[1][2] Its instability necessitates that it is often
prepared in situ for immediate use in chemical reactions.[2][3]

Physicochemical Data

The key quantitative properties of sodium hypobromite are summarized in the table below for
easy reference and comparison.
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Property Value Notes

CAS Number 13824-96-9

Molecular Formula NaBrO Anhydrous
NaBrO-5H20 Pentahydrate

Molar Mass 118.89 g/mol Anhydrous[1]
Appearance Yellow-orange solid As pentahydrate[1][2]

Solubility in Water

Highly soluble (>50 g/100 mL

at room temperature)

[4]

2.18 g/cm? (pentahydrate at

Density 20°C) [4]
Unstable; decomposes at 0°C ) ) . )
) ] ] The disproportionation reaction
- and disproportionates in )
Stability is: 3 NaOBr — 2 NaBr +

solution to sodium bromide

and sodium bromate.[5]

NaBrOs.[2]

Crystal Structure

Monoclinic (pentahydrate)

[1]2]

Br-O Bond Length

1.820 A

[1](2]

Experimental Protocol: Laboratory Synthesis of

Sodium Hypobromite Solution

The most common method for the preparation of sodium hypobromite is the reaction of

bromine with a cold, aqueous solution of sodium hydroxide.[2][5] The following protocol

describes a typical laboratory-scale synthesis for generating an aqueous solution of sodium

hypobromite for immediate use.

Materials:

¢ Sodium hydroxide (NaOH)

e Liquid bromine (Brz)
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e Deionized water

* Ice bath

e Three-neck round-bottom flask
e Stirrer

e Dropping funnel

e Thermometer

Procedure:

o Prepare a 40% aqueous solution of sodium hydroxide. For example, dissolve 438 g of NaOH
in water to make a total volume of 306 ml.

e Place the sodium hydroxide solution in a three-neck round-bottom flask equipped with a
mechanical stirrer, a dropping funnel, and a low-temperature thermometer.

o Cool the flask in an ice-salt bath to between -8°C and -3°C.[5] It is critical to maintain a low
temperature to prevent the disproportionation of the hypobromite product into sodium
bromate.[5]

» With vigorous stirring, slowly add liquid bromine (e.g., 314 g) dropwise from the dropping
funnel.[5] The rate of addition should be controlled to ensure the reaction temperature does
not rise above 0°C.[6]

e The reaction is exothermic. Continuously monitor the temperature and adjust the addition
rate accordingly.

e The resulting yellow-orange solution contains sodium hypobromite, along with sodium
bromide as a byproduct, as shown in the reaction: Br2 + 2 NaOH — NaBr + NaOBr + H20.[2]

e The freshly prepared sodium hypobromite solution should be used immediately for
subsequent reactions due to its inherent instability.
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Application in Organic Synthesis: The Hofmann
Rearrangement

Sodium hypobromite is a key reagent in the Hofmann rearrangement, a reaction that converts
a primary amide into a primary amine with one fewer carbon atom. This reaction is particularly
valuable in drug development and complex molecule synthesis for the introduction of amine
functionalities. The sodium hypobromite is typically formed in situ from bromine and sodium
hydroxide.

The diagram below outlines the logical workflow of the Hofmann rearrangement mechanism
initiated by sodium hypobromite.

Reagents

Sodium Hypobromite rimary Amide -Bromoamide N
(in situ from Brz + NaOH) (R-CONH2) I Anion e
(R-CON-Br)
| Isocyanate Hydrolysis Carbamic Acid
»| (RN=C-0) (R-NHCOOH)

Click to download full resolution via product page

Caption: Workflow of the Hofmann rearrangement using sodium hypobromite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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